Cas no 1804828-63-4 (Methyl 3-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804828-63-4
• MF: C₉H₉F₃N₂O₄
• MW: 266.173972845078
• CID: 4833779
• Update Time: 2025-10-17

Methyl 3-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H9F3N2O4/c1-17-8(16)5-2-6(18-9(10,11)12)4(3-13)7(15)14-5/h2H,3,13H2,1H3,(H,14,15)
• InChI Key： VUUABXRKPWBANC-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)NC(C=1CN)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 440
• XLogP3: 0.6
• Topological Polar Surface Area: 90.6

Additional information on Methyl 3-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 3-(Aminomethyl)-2-Hydroxy-4-(Trifluoromethoxy)pyridine-6-Carboxylate (CAS No. 1804828-63-4): A Comprehensive Overview

Methyl 3-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804828-63-4) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of a trifluoromethoxy group, an aminomethyl moiety, and a hydroxy substituent on the pyridine ring imparts distinct chemical and biological properties, making it a subject of extensive study.

The trifluoromethoxy group is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. This feature is particularly valuable in drug design, where fine-tuning the electronic properties of a molecule can enhance its pharmacological profile. The aminomethyl group, on the other hand, provides a versatile functional handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. The hydroxy substituent adds polarity to the molecule, potentially affecting its solubility and interactions with biological targets.

Recent studies have highlighted the potential of Methyl 3-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. The ability to influence these pathways makes it a promising candidate for further investigation in neuropharmacology.

In addition to its potential in neurodegenerative disorders, Methyl 3-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This property suggests that it could be useful in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Methyl 3-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate is another critical aspect that has been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity profile make it an attractive candidate for drug development. Moreover, its ability to cross the blood-brain barrier (BBB) is particularly noteworthy for its potential use in central nervous system (CNS) disorders.

In terms of synthetic accessibility, Methyl 3-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the condensation of a suitable pyridine derivative with an appropriate electrophile followed by functional group manipulations to introduce the desired substituents. The modular nature of this synthetic route allows for the facile preparation of analogs with varying substituents, facilitating structure-activity relationship (SAR) studies.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 3-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings underscore the compound's potential as a safe and effective therapeutic agent.

In conclusion, Methyl 3-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804828-63-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.